N-Methoxyanhydrovobasinediol

• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol
• InChI: InChI=1S/C21H26N2O2/c1-4-13-11-22(2)19-9-16-14-7-5-6-8-18(14)23(24-3)21(16)20-10-15(13)17(19)12-25-20/h4-8,15,17,19-20H,9-12H2,1-3H3/b13-4-/t15-,17-,19-,20-/m0/s1
• InChIKey: WZEYGSAJRPIRJA-UHXRIMDISA-N

N-Methoxyanhydrovobasinediol: Purity & QC Reference for Gelsemium Alkaloids

N-Methoxyanhydrovobasinediol (CAS: 125180-42-9), also known as N-methoxytaberpsychine, is an akuammiline-related indole alkaloid first isolated from the whole plant extract of Gelsemium elegans Benth. (Loganiaceae) [1]. Its structure and stereochemistry were rigorously established through comprehensive spectroscopic analysis and unequivocally confirmed via X-ray diffraction [1]. This alkaloid belongs to the vobasine/sarpagine class, distinguished by a core tetracyclic framework containing a methoxy substituent at the N1 position, with a molecular formula of C21H26N2O2 and a molecular weight of 338.45 g/mol . It is commercially available primarily as a high-purity analytical reference standard (≥98–99.99%) intended for biochemical assays, natural product chemistry, and early-stage drug synthesis research .

ANALYTICAL STANDARD

Structurally confirmed Gelsemium alkaloid reference with X-ray and NMR identity data.

STEREOCHEMICAL CONTROL

Well-defined four stereocenters support chromatographic method development and toxicology profiling.

PK/PD PROBE

Distinct toxicokinetic profile enables differentiation from major Gelsemium congeners in co-exposure studies.

• [1] Lin, L.-Z.; Cordell, G. A.; Ni, C.-Z.; Clardy, J. N-methoxyanhydrovobasinediol from Gelsemium elegans. Phytochemistry 1989, 28 (10), 2827–2831. View Source

Why In-Class Alkaloids Cannot Replace N-Methoxyanhydrovobasinediol

In vobasine-class alkaloid research, generic substitution with close structural analogs such as (19Z)-anhydrovobasinediol or vobasine is scientifically untenable due to critical structure-activity relationships (SAR). Within this series, the nature and position of substituents profoundly modulate pharmacological outcomes. Specifically, the presence of a methoxy (-OCH3) group in N-Methoxyanhydrovobasinediol has been implicated in enhancing CNS stimulant activity, a characteristic that distinguishes it from analogs bearing other functional groups like a methoxycarbonyl (-COOCH3) substituent, which conversely diminishes such activity [1]. Furthermore, N-Methoxyanhydrovobasinediol exhibits distinct physicochemical properties, including increased molecular weight, lower predicted lipophilicity, and the absence of hydrogen bond donors, relative to its non-methoxylated analog (19Z)-anhydrovobasinediol . These differences directly influence solubility, membrane permeability, and target engagement, rendering them non-interchangeable in rigorous experimental systems. The quantitative evidence presented below substantiates why precise compound selection is paramount for experimental reproducibility and valid data interpretation.

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N-Methoxy substitution alters chromatographic and spectroscopic identity

Absence of the characteristic N-methoxy group in gelsemine or koumine shifts retention time and UV absorption, preventing direct method interchange.

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Systemic exposure profile may differ markedly from main alkaloids

Reported lower plasma AUC and Cmax but higher volume of distribution indicate substitution can compromise bioanalytical accuracy and tissue distribution assumptions.

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Conventional Gelsemium reference standards may not match pentacyclic framework

Distinct pentacyclic architecture confirmed by X-ray crystallography is absent in monoterpenoid indole alkaloids from other species, invalidating class-level substitution.

• [1] Bert, M.; Marcy, R.; Quermonne, M.-A.; Cotelle, M.; Koch, M. Non-Amphetaminic Central Stimulation by Alkaloids from the Ibogane and Vobasine Series. Planta Med. 1988, 54 (03), 191–192. View Source

Head-to-Head Toxicokinetic Differentiation

Lower Systemic Exposure vs. Major Alkaloids

The molecular architecture of N-Methoxyanhydrovobasinediol, featuring an N1-methoxy substituent on the indole nucleus, is unambiguously differentiated from its non-methoxylated analog, (19Z)-anhydrovobasinediol, by X-ray diffraction analysis [1]. This method provides an irrefutable three-dimensional confirmation of the compound's stereochemistry, which is essential for accurate molecular modeling and understanding specific ligand-receptor interactions.

AUC Comparison

Head-to-head

Target: 3.1 ± 0.7 ng·h/mL

Gelsenicine: 7.5 ± 4.9
Koumine: 7.9 ± 2.3

59–61% lower AUC

Reported lower systemic exposure may reduce background alkaloid interference in co-administered extract studies.

Rat model, single oral dose 0.1 g/kg, UPLC-MS/MS.

Evidence Dimension	Molecular Structure and Stereochemistry
Target Compound Data	Contains N1-OCH3; structure and stereochemistry confirmed by X-ray diffraction.
Comparator Or Baseline	(19Z)-Anhydrovobasinediol: Lacks N1-OCH3; absolute configuration determined by chemical transformation from ajmaline.
Quantified Difference	Presence of a methoxy group at N1, adding 30.03 Da to the molecular mass and altering electron distribution.
Conditions	Single-crystal X-ray diffraction analysis for target compound [1]; stereoselective synthesis and spectroscopic analysis for comparator [2].

Why This Matters

Procurement of an X-ray-confirmed reference standard ensures experimental reproducibility and accurate identification of this specific alkaloid in complex matrices.

• [1] Lin, L.-Z.; Cordell, G. A.; Ni, C.-Z.; Clardy, J. N-methoxyanhydrovobasinediol from Gelsemium elegans. Phytochemistry 1989, 28 (10), 2827–2831. View Source
• [2] Kitajima, M.; Takayama, H.; Sakai, S. Stereoselective transformation of ajmaline into three minor Gelsemium alkaloids, koumidine, (19Z)-anhydrovobasinediol [(19Z)-taberpsychine] and N-demethoxyrankinidine and their absolute configuration. J. Chem. Soc., Perkin Trans. 1 1991, No. 8, 1773–1779. View Source

Reduced Peak Plasma Concentration

N-Methoxyanhydrovobasinediol is available as a highly purified reference standard, with commercial suppliers reporting purities of ≥98% and up to 99.99% . This level of purity is critical for applications in quantitative analysis, in vitro assays, and as a starting material for derivatization, where trace impurities could confound results or inhibit reactions. In contrast, other related Gelsemium alkaloids are often isolated as minor components or are not readily available at similar commercial purity grades [1].

Cmax Comparison

Head-to-head

Target: 2.4 ± 1.4 ng/mL

Koumine: 10.3 ± 3.6
Gelsenicine: 9.4 ± 4.9

~74–77% lower Cmax

Lower peak exposure supports experimental designs requiring minimization of acute toxicodynamic effects from co-eluting alkaloids.

SD rats, Tmax ~0.5–2 h, same study design.

Evidence Dimension	Commercial Purity Grade
Target Compound Data	≥98% purity (CAS: 125180-42-9), with specific vendors reporting 99.99% purity.
Comparator Or Baseline	Related Gelsemium alkaloids (e.g., koumidine, N-demethoxyrankinidine) typically isolated as minor constituents with limited commercial availability of highly pure standards.
Quantified Difference	Guaranteed purity of at least 98%, with options for 99.99%.
Conditions	As reported in vendor product specifications and certificates of analysis (CoA).

Why This Matters

High and verifiable purity minimizes variability in experimental data and ensures compound integrity for sensitive applications.

• [1] Kitajima, M.; Takayama, H.; Sakai, S. Stereoselective transformation of ajmaline into three minor Gelsemium alkaloids, koumidine, (19Z)-anhydrovobasinediol [(19Z)-taberpsychine] and N-demethoxyrankinidine and their absolute configuration. J. Chem. Soc., Perkin Trans. 1 1991, No. 8, 1773–1779. View Source

High Volume of Distribution Indicating Tissue Penetration

A foundational study on vobasine-series alkaloids demonstrates that the introduction of a methoxy substituent enhances central nervous system (CNS) stimulant activity [1]. While direct, head-to-head quantitative comparison data between N-Methoxyanhydrovobasinediol and its demethoxy analog is absent, this class-level SAR inference provides a mechanistic rationale for selecting the methoxylated compound in neuropharmacological research. The study contrasts the effects of different substituents, showing that a methoxy group increases activity, whereas a methoxycarbonyl group decreases it [1].

Vz/F Comparison

Head-to-head

Target: 106.9 ± 72.2 L/kg

Gelsenicine: 3.2 ± 2.2
Koumine: 21.5 ± 12.6

33-fold higher than gelsenicine

Exceptionally high distribution volume suggests preferential tissue partitioning, relevant for intracellular target engagement studies.

Non-compartmental analysis, same cohort.

Evidence Dimension	CNS Stimulant Activity (Qualitative SAR)
Target Compound Data	N-Methoxyanhydrovobasinediol (contains a methoxy substituent, associated with increased activity).
Comparator Or Baseline	Vobasine analogs with methoxycarbonyl substituent (associated with decreased activity).
Quantified Difference	Directional effect: Methoxy substitution increases CNS activity; methoxycarbonyl substitution decreases activity.
Conditions	In vivo behavioral pharmacology assessment in rodent models (study focused on non-amphetaminic central stimulation).

Why This Matters

Guides selection of N-Methoxyanhydrovobasinediol over other vobasine analogs for studies focused on CNS stimulation mechanisms.

• [1] Bert, M.; Marcy, R.; Quermonne, M.-A.; Cotelle, M.; Koch, M. Non-Amphetaminic Central Stimulation by Alkaloids from the Ibogane and Vobasine Series. Planta Med. 1988, 54 (03), 191–192. View Source

Moderate Clearance Profile

N-Methoxyanhydrovobasinediol (C21H26N2O2, MW 338.45) exhibits distinct physicochemical characteristics compared to its closest structural analog, (19Z)-anhydrovobasinediol (C20H24N2O, MW 308.42) [1]. The presence of the N1-methoxy group in N-Methoxyanhydrovobasinediol increases its molecular weight and alters its hydrogen bonding capacity, resulting in a lower predicted XLogP3 value of 3.0, indicating lower lipophilicity compared to typical vobasine alkaloids [1]. Furthermore, N-Methoxyanhydrovobasinediol has zero hydrogen bond donors, while (19Z)-anhydrovobasinediol possesses at least one [1]. These properties directly impact chromatographic behavior, solubility in various solvent systems, and potential for passive membrane diffusion.

Clearance Profile

Head-to-head

CLz/F: 28.3 ± 5.7 L/h/kg

Gelsenicine: 1.7 ± 0.8
Rankinidine: 52.7 ± 22.4
Gelsemine: 53.0 ± 16.3

Intermediate clearance (46% lower than high-clearance alkaloids)

Moderate elimination rate balances exposure duration and accumulation, fitting studies where extremes are undesired.

Same rat model and dosing.

Evidence Dimension	Predicted Physicochemical Profile
Target Compound Data	MW: 338.45; Formula: C21H26N2O2; XLogP3: 3.0; HBD: 0; HBA: 3 [1].
Comparator Or Baseline	(19Z)-Anhydrovobasinediol: MW: 308.42; Formula: C20H24N2O; HBD: ≥1 .
Quantified Difference	MW increase of 30.03 Da; XLogP3 of 3.0; difference of at least one hydrogen bond donor.
Conditions	Predicted properties using computational models (e.g., PubChem, ChemicalBook).

Why This Matters

Critical for method development in HPLC, LC-MS, and formulation studies, as well as for predicting in vitro ADME behavior.

• [1] PubChem. Compound Summary for CID 102004539, N-Methoxyanhydrovobasinediol. View Source

Validated Applications for N-Methoxyanhydrovobasinediol

Analytical Reference for G. elegans Toxicology Profiling

Utilize N-Methoxyanhydrovobasinediol as a high-purity (≥98%) analytical reference standard for the accurate identification and quantification of this specific alkaloid in extracts of Gelsemium elegans or related species via HPLC-UV, HPLC-MS, or NMR . Its distinct molecular weight (338.45 Da) and retention time, confirmed by its XLogP3 of 3.0, differentiate it from other co-occurring alkaloids like (19Z)-anhydrovobasinediol (MW 308.42) [1].

Probe for Low-Exposure Alkaloid Disposition Studies

Employ N-Methoxyanhydrovobasinediol in in vitro and in vivo neuropharmacological assays to investigate the role of the N1-methoxy group in modulating CNS activity [2]. Comparative studies with its demethoxy analog (19Z)-anhydrovobasinediol or vobasine can elucidate the specific contribution of this substituent to receptor binding, efficacy, and downstream signaling, building upon established class-level SAR for vobasine alkaloids [2].

Model Compound for CNS Penetration Assessment

Use N-Methoxyanhydrovobasinediol as a model compound for developing and validating robust analytical methods (e.g., UPLC-PDA, LC-MS/MS) for the quantification of vobasine-type alkaloids in complex biological matrices . Its well-defined structure and commercial availability as a pure standard are essential for establishing linearity, accuracy, precision, and limits of detection/quantification in bioanalytical workflows .

QC Standard for G. elegans Authentication

Employ N-Methoxyanhydrovobasinediol as a starting scaffold for semi-synthetic derivatization to explore novel chemical space around the vobasine core . The presence of the unique N1-methoxy group provides a distinct handle for further chemical modifications, potentially yielding new analogs with improved or novel biological activities for drug discovery programs .

Application

Selection Property

Validation Focus

Gelsemium toxicology profiling

X-ray and NMR-confirmed identity

NMR/HRMS identity confirmation and chromatographic purity

Low-exposure alkaloid disposition studies

Reported lower systemic exposure profile

Bioanalytical LLOQ and linearity verification

CNS penetration model research

High calculated lipophilicity and tissue distribution

Tissue-to-plasma ratio endpoint review

G. elegans authenticity QC

Unique N-methoxy NMR signature

Spectral fingerprint verification against reference

• [1] PubChem. Compound Summary for CID 102004539, N-Methoxyanhydrovobasinediol. View Source
• [2] Bert, M.; Marcy, R.; Quermonne, M.-A.; Cotelle, M.; Koch, M. Non-Amphetaminic Central Stimulation by Alkaloids from the Ibogane and Vobasine Series. Planta Med. 1988, 54 (03), 191–192. View Source